![molecular formula C14H20N2O7 B5215502 6-deoxy-N-(4-ethoxy-2-nitrophenyl)-beta-L-mannopyranosylamine](/img/structure/B5215502.png)
6-deoxy-N-(4-ethoxy-2-nitrophenyl)-beta-L-mannopyranosylamine
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Overview
Description
6-deoxy-N-(4-ethoxy-2-nitrophenyl)-beta-L-mannopyranosylamine, commonly known as ENLAM, is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in various fields. ENLAM is a derivative of the natural sugar mannose, and its unique chemical structure makes it a valuable tool for studying biological processes.
Mechanism of Action
ENLAM works by binding to the active site of certain enzymes, thereby inhibiting their activity. The unique chemical structure of ENLAM allows it to selectively target specific enzymes, making it a valuable tool for studying their functions and potential therapeutic targets.
Biochemical and Physiological Effects:
ENLAM has been shown to have a range of biochemical and physiological effects. Studies have shown that ENLAM can selectively inhibit the activity of certain enzymes, leading to changes in cellular metabolism and signaling pathways. Additionally, ENLAM has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
ENLAM has several advantages for use in laboratory experiments. Its unique chemical structure allows it to selectively target specific enzymes, making it a valuable tool for studying their functions and potential therapeutic targets. Additionally, ENLAM is relatively easy to synthesize and purify, making it accessible to researchers. However, ENLAM also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
The potential applications of ENLAM in various fields make it an exciting area of research. Some future directions for research on ENLAM include:
1. Further studies to fully understand the mechanism of action of ENLAM and its potential therapeutic targets.
2. Development of new synthetic methods for ENLAM that are more efficient and environmentally friendly.
3. Exploration of the potential applications of ENLAM in drug design and development.
4. Investigation of the potential use of ENLAM as a molecular probe for studying carbohydrate-protein interactions.
5. Development of new methods for the delivery of ENLAM to specific tissues and cells.
6. Investigation of the potential use of ENLAM in the treatment of various diseases, including cancer and inflammatory disorders.
In conclusion, ENLAM is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique chemical structure and selective inhibition of certain enzymes make it a valuable tool for studying biological processes and potential therapeutic targets. Further research on ENLAM is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
ENLAM can be synthesized through a multistep process that involves the use of various chemical reagents and techniques. The most common method for synthesizing ENLAM involves the reaction of ethyl 4,6-O-benzylidene-2-deoxy-2-nitro-alpha-D-glucopyranoside with 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-mannopyranoside in the presence of a Lewis acid catalyst. The resulting product is then deprotected, and the final compound is obtained through a series of purification steps.
Scientific Research Applications
ENLAM has been used in various scientific research applications, including the study of carbohydrate-protein interactions, enzyme inhibition, and drug design. ENLAM has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying their functions and potential therapeutic targets. Additionally, ENLAM has been used as a molecular probe to study the role of carbohydrates in various biological processes.
properties
IUPAC Name |
2-(4-ethoxy-2-nitroanilino)-6-methyloxane-3,4,5-triol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O7/c1-3-22-8-4-5-9(10(6-8)16(20)21)15-14-13(19)12(18)11(17)7(2)23-14/h4-7,11-15,17-19H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZIXSJLUBHNHOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)NC2C(C(C(C(O2)C)O)O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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